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Compound of Interest

Compound Name: Sucrose octasulfate sodium salt

Cat. No.: B014747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of sucrose
octasulfate sodium salt (SOS) solutions in various experimental settings. The information

compiled herein is intended to guide researchers in harnessing the biological activities of this

versatile compound.

Physicochemical Properties and Solubility
Sucrose octasulfate sodium salt is a white to off-white, hygroscopic powder.[1][2] It is a

highly sulfated derivative of sucrose, which contributes to its biological activities, including its

role as a cytoprotective agent and its interactions with growth factors.[1][3]

Table 1: Physicochemical and Solubility Data for Sucrose Octasulfate Sodium Salt
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Property Value Reference

Molecular Formula C₁₂H₁₄Na₈O₃₅S₈ [4]

Molecular Weight 1158.66 g/mol [1][4]

Appearance White to off-white powder [1][2]

Solubility in Water
116.67 mg/mL (requires

sonication)
[3]

Storage (Solid) -20°C, protected from moisture [1][3]

Storage (Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
[3]

Preparation of Sucrose Octasulfate Sodium Salt
Stock Solutions
Due to its hygroscopic nature and moderate solubility, careful preparation of SOS solutions is

crucial for experimental reproducibility.

Protocol 2.1: Preparation of a 100 mg/mL Stock Solution in Water

Materials:

Sucrose Octasulfate Sodium Salt (powder)

Sterile, deionized, or distilled water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sonicator bath

Sterile filters (0.22 µm)

Procedure:
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Equilibrate the sucrose octasulfate sodium salt container to room temperature before

opening to minimize moisture absorption.

Weigh the desired amount of SOS powder in a sterile conical tube. For a 100 mg/mL stock

solution, weigh 1 g of SOS into a tube capable of holding at least 10 mL.

Add a portion of the sterile water to the tube (e.g., 5-7 mL).

Vortex briefly to wet the powder.

Place the tube in a sonicator bath and sonicate until the powder is completely dissolved. This

may take several minutes. The solution should be clear and free of particulates.[3]

Bring the final volume to 10 mL with sterile water.

Sterilize the solution by passing it through a 0.22 µm sterile filter.

Aliquot the stock solution into sterile cryovials and store at -80°C for long-term storage (up to

6 months) or -20°C for short-term storage (up to 1 month).[3]

Experimental Applications and Protocols
Sucrose octasulfate sodium salt has demonstrated a range of biological activities, making it

a valuable tool in various research areas.

Modulation of Fibroblast Growth Factor (FGF) Signaling
SOS is known to interact with fibroblast growth factors, particularly FGF-2, and modulate their

signaling pathways. It can mimic the action of heparin, promoting the dimerization of the FGF-

FGFR complex and thereby influencing downstream cellular responses.[5]

Diagram 1: Simplified FGF Signaling Pathway Modulated by SOS
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Caption: FGF signaling pathway initiated by FGF-2 and modulated by SOS.

Protocol 3.1.1: FGF-2-Induced Endothelial Cell Proliferation Assay

This assay is used to determine the effect of SOS on FGF-2-stimulated endothelial cell

proliferation. SOS has been shown to have a biphasic effect, with potentiation at lower

concentrations and inhibition at higher concentrations.[5]

Table 2: Recommended Concentration Ranges for SOS in Cell-Based Assays
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Assay Type Cell Type
SOS
Concentration
Range

Expected
Effect

Reference

FGF-2-Induced

Proliferation

Bovine Capillary

Endothelial

(BCE) cells,

HUVECs

< 20 µg/mL
Potentiation of

proliferation
[5]

> 20 µg/mL to

2000 µg/mL

Inhibition of

proliferation
[5]

FGF-2 Binding

Inhibition
Endothelial Cells IC₅₀ ≈ 2 µg/mL

Inhibition of FGF-

2 binding

Materials:

Human Umbilical Vein Endothelial Cells (HUVECs) or other suitable endothelial cells

Complete endothelial cell growth medium

Basal medium (e.g., DMEM) with 1% Calf Serum (CS)

Recombinant human FGF-2

Sucrose Octasulfate Sodium Salt (SOS) stock solution (see Protocol 2.1)

24-well cell culture plates

Cell counting solution (e.g., Trypan Blue) and hemocytometer or automated cell counter

Procedure:

Seed HUVECs in a 24-well plate at a density of 15,000 cells/well in complete growth medium

and incubate overnight at 37°C, 5% CO₂.[5]

The next day, replace the complete medium with basal medium containing 1% CS.
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Prepare treatment solutions in basal medium with 1% CS containing a final concentration of

1 ng/mL FGF-2 and varying concentrations of SOS (e.g., 0, 1, 10, 50, 100, 500, 1000, 2000

µg/mL).[5] Include controls with no FGF-2 and no SOS.

Add the treatment solutions to the respective wells.

Incubate the plates for 72 hours at 37°C, 5% CO₂.[5]

After incubation, aspirate the medium, wash the cells with PBS, and detach them using a

suitable dissociation reagent (e.g., TrypLE Express).

Neutralize the dissociation reagent and resuspend the cells in a known volume of medium.

Determine the cell number for each well using a hemocytometer or an automated cell

counter.

Anti-Angiogenic and Anti-Tumor Studies
SOS has been investigated for its anti-angiogenic and anti-tumor properties, partly through its

modulation of FGF signaling.

Diagram 2: Experimental Workflow for In Vitro Angiogenesis Assay
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Caption: Workflow for assessing the anti-angiogenic effects of SOS.

Protocol 3.2.1: In Vitro Endothelial Cell Tube Formation Assay

This assay assesses the ability of SOS to inhibit the formation of capillary-like structures by

endothelial cells.

Materials:

HUVECs or other endothelial cells
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Basement membrane matrix (e.g., Matrigel)

Endothelial cell basal medium with reduced serum (e.g., 0.5-5%)

Vascular Endothelial Growth Factor (VEGF) as a pro-angiogenic stimulus

Sucrose Octasulfate Sodium Salt (SOS) stock solution

96-well cell culture plates

Calcein AM for cell staining (optional)

Inverted fluorescence microscope

Procedure:

Thaw the basement membrane matrix on ice overnight.

Coat the wells of a 96-well plate with the matrix solution and allow it to solidify at 37°C for at

least 30 minutes.

Harvest endothelial cells and resuspend them in basal medium with reduced serum at a

density of 1-2 x 10⁵ cells/mL.

Prepare treatment solutions containing VEGF (e.g., 50 ng/mL) and various concentrations of

SOS (e.g., 1-100 µg/mL). Include a vehicle control (VEGF only) and a negative control (basal

medium only).

Add the cell suspension to the solidified matrix in the 96-well plate.

Add the treatment solutions to the respective wells.

Incubate for 4-18 hours at 37°C, 5% CO₂.

(Optional) For quantitative analysis, stain the cells with Calcein AM for 30 minutes at 37°C.

Visualize and capture images of the tube-like structures using an inverted microscope

(phase-contrast or fluorescence).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b014747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantify angiogenesis by measuring parameters such as total tube length, number of

junctions, and number of loops using image analysis software.

Table 3: Representative In Vivo Dosages for Sucrose Octasulfate Sodium Salt

Application Animal Model
Dosage and
Administration

Outcome Reference

Anti-Tumor
Mouse (B16

Melanoma)

100 mg/kg/day,

intraperitoneal

injection

Inhibition of

tumor growth

Wound Healing
Rat (dorsal skin

wounds)

Topical

application of

10% sucralfate

cream

Enhanced wound

healing,

neovascularizatio

n

[5]

Note on In Vivo Studies: The provided dosages are for reference. Researchers should perform

dose-response studies to determine the optimal concentration for their specific animal model

and experimental conditions. For anti-inflammatory studies, while direct dosage for SOS is not

readily available, a starting point could be extrapolated from related compounds, but this

requires careful validation.

Safety and Handling
Sucrose octasulfate sodium salt is intended for research use only. Standard laboratory

safety precautions should be followed. It is advisable to wear personal protective equipment,

including gloves, lab coat, and safety glasses, when handling the powder and its solutions. As

the compound is hygroscopic, it should be stored in a desiccator.

By following these detailed application notes and protocols, researchers can effectively prepare

and utilize sucrose octasulfate sodium salt solutions to investigate its diverse biological

activities in a controlled and reproducible manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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